CID 168011737

• Molecular Formula: C7H10NaO7
• Molecular Weight: 229.14 g/mol
• InChI: InChI=1S/C7H10O7.Na/c1-3(5(10)11)7(14,6(12)13)2-4(8)9;/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
• InChIKey: YMUQFLRCNWTMCE-UHFFFAOYSA-N

CID 168011737 (Jorumycidine): Hexacyclic Bis-Tetrahydroisoquinoline Alkaloid with Potent Nanomolar Anticancer Activity – Product Overview for Procurement

CID 168011737 (Jorumycidine) is a novel hexacyclic bis-tetrahydroisoquinoline (bis-THIQ) alkaloid featuring a unique oxazolidine ring, isolated from the marine nudibranch Jorunna funebris and its dietary sponge Haliclona sp. [1]. It represents a new structural class within the bis-THIQ family, distinguished by a hybrid NRPS-PKS biosynthetic origin [1]. This compound exhibits potent nanomolar cytotoxicity against multiple myeloma cells (IC₅₀ = 13.8 nM) and is a valuable chemical probe for cancer research and drug discovery programs targeting bis-THIQ-sensitive malignancies [1].

Cytotoxicity assay context for multiple myeloma cell models

Unique oxazolidine scaffold for bis-THIQ SAR studies

Hybrid NRPS-PKS biosynthetic pathway for engineering research

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source

Why Generic Bis-Tetrahydroisoquinoline Alkaloids Cannot Substitute for CID 168011737 (Jorumycidine)

Bis-tetrahydroisoquinoline (bis-THIQ) alkaloids, such as jorumycin and renieramycins, exhibit highly variable cytotoxic potency and structural features that directly influence their biological activity. Jorumycidine's unique hexacyclic skeleton with an oxazolidine ring distinguishes it from simpler bis-THIQ congeners, and its biosynthetic pathway involves a hybrid NRPS-PKS system, which is not conserved across all members of this class [1]. Furthermore, within the same multiple myeloma cell assay, jorumycidine demonstrated superior cytotoxicity compared to its co-isolated congeners, highlighting that even closely related natural products cannot be assumed to have interchangeable biological profiles [1]. Procurement of a generic bis-THIQ compound would therefore fail to capture the specific potency and unique molecular scaffold of jorumycidine.

Scaffold mismatch

Oxazolidine ring absent in generic bis-THIQ alkaloids may alter target binding and biological readout.

Biosynthetic route divergence

Hybrid NRPS-PKS origin is not conserved; pathway engineering yields or analog profiles may differ.

Potency ranking not transferable

Reported outperformance against co-isolated congeners suggests intra-class potency cannot be assumed.

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source

CID 168011737 (Jorumycidine): Quantitative Differentiation Evidence for Scientific Selection

Superior Nanomolar Cytotoxicity of Jorumycidine Against Multiple Myeloma Cells Compared to Co-Isolated Bis-THIQ Congeners

Jorumycidine exhibits potent cytotoxicity against multiple myeloma cells with an IC₅₀ of 13.8 nM, outperforming the cytotoxic activity of its co-isolated bis-THIQ congeners (jorumycin (2), renieramycin E (3), and 21-deoxy analogues (5, 6)) in the same assay system [1]. The study explicitly notes that jorumycidine 'outperform[ed] its congeners' in this head-to-head comparison [1].

Cytotoxicity comparison

Head-to-head

IC₅₀ 13.8 nM (multiple myeloma)

Outperformed co-isolated bis-THIQ congeners in same assay

Supports selection for myeloma cell-model studies

Comparator exact IC₅₀ values not reported; source review needed

Evidence Dimension	Cytotoxicity (IC₅₀) against multiple myeloma cells
Target Compound Data	IC₅₀ = 13.8 nM
Comparator Or Baseline	Co-isolated bis-THIQ congeners: jorumycin (2), renieramycin E (3), and 21-deoxy analogues (5, 6)
Quantified Difference	Jorumycidine demonstrated superior potency; exact IC₅₀ values for congeners were not numerically reported in the abstract, but the study states jorumycidine outperformed them.
Conditions	In vitro cytotoxicity assay against multiple myeloma cells

Why This Matters

This direct head-to-head comparison within the same experimental system provides a clear rationale for selecting jorumycidine over its close structural analogs for studies targeting multiple myeloma.

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source

Unique Hexacyclic Scaffold with Oxazolidine Ring Differentiates Jorumycidine from Other Bis-THIQ Alkaloids

Jorumycidine possesses an unprecedented hexacyclic bis-THIQ skeleton featuring a unique oxazolidine ring, a structural feature not present in other known bis-THIQ alkaloids such as jorumycin, renieramycins, or ecteinascidins [1]. This structural novelty is supported by comprehensive spectroscopic, spectrometric, and chiroptical analyses [1].

Unique scaffold

Class-level

Hexacyclic bis-THIQ with oxazolidine ring

Not present in jorumycin, renieramycins, ecteinascidins

Enables SAR studies of oxazolidine contribution to activity

Binding mode and metabolic stability remain to be profiled

Evidence Dimension	Chemical structure (presence of oxazolidine ring and hexacyclic framework)
Target Compound Data	Hexacyclic bis-THIQ skeleton containing an oxazolidine ring
Comparator Or Baseline	Jorumycin, renieramycins, and other known bis-THIQ alkaloids (which lack this specific ring system)
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Structural elucidation via NMR, MS, and chiroptical methods

Why This Matters

The unique oxazolidine ring may confer distinct binding interactions, metabolic stability, or biological activity compared to other bis-THIQ compounds, making jorumycidine a valuable tool for structure-activity relationship (SAR) studies.

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source

Hybrid NRPS-PKS Biosynthetic Origin of Jorumycidine Distinguishes It from Other Bis-THIQ Alkaloids

Jorumycidine's biosynthesis is mediated by a hybrid nonribosomal peptide synthetase-polyketide synthase (NRPS-PKS) pathway, as revealed by LC-MS/MS diagnostic fragmentation filtering and re-annotation of the ren biosynthetic gene cluster [1]. This biosynthetic logic is distinct from other bis-THIQ alkaloids, which may originate from different enzymatic routes [1].

Biosynthetic origin

Class-level

Hybrid NRPS-PKS pathway

Identified via LC-MS/MS DFF and ren cluster re-annotation

Supports heterologous expression and metabolic engineering

Scalable production feasibility requires experimental validation

Evidence Dimension	Biosynthetic pathway
Target Compound Data	Hybrid NRPS-PKS origin
Comparator Or Baseline	Other bis-THIQ alkaloids (e.g., ecteinascidins, which are produced via different pathways)
Quantified Difference	Not applicable (qualitative pathway difference)
Conditions	LC-MS/MS DFF and genomic analysis

Why This Matters

Understanding the unique biosynthetic pathway of jorumycidine enables heterologous expression, metabolic engineering, and synthetic biology approaches for scalable production, offering advantages over compounds with less tractable biosynthetic origins.

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source

Optimal Research and Industrial Applications for CID 168011737 (Jorumycidine) Based on Quantitative Evidence

Chemical Probe for Multiple Myeloma Drug Discovery

Jorumycidine's potent cytotoxicity (IC₅₀ = 13.8 nM) against multiple myeloma cells, demonstrated to outperform co-isolated bis-THIQ congeners [1], makes it an excellent chemical probe for target identification and validation studies in multiple myeloma. Researchers can use jorumycidine to investigate mechanisms of action specific to this cancer type and to benchmark new therapeutic candidates.

Structure-Activity Relationship (SAR) Studies of Bis-THIQ Alkaloids

The unique hexacyclic scaffold with an oxazolidine ring in jorumycidine provides a distinct structural template for SAR studies [1]. Comparative analysis with other bis-THIQ alkaloids (e.g., jorumycin, renieramycins) can elucidate how specific structural modifications, such as the oxazolidine ring, influence cytotoxicity, target engagement, and pharmacokinetic properties.

Synthetic Biology and Metabolic Engineering for Bis-THIQ Production

The hybrid NRPS-PKS biosynthetic pathway of jorumycidine, as elucidated in [1], presents an opportunity for heterologous expression in tractable hosts. Industrial and academic groups can leverage this pathway to engineer microbial strains for scalable, sustainable production of jorumycidine and its analogs, bypassing the challenges of marine organism harvesting or complex total synthesis.

Application

Selection Property

Validation Focus

Multiple myeloma cell-model probe development

Cell-model response profile

Target deconvolution and mechanism of action in MM

Bis-THIQ structure-activity relationship studies

Unique oxazolidine-containing scaffold

Comparative potency and binding across analogs

Bis-THIQ biosynthetic pathway engineering

Hybrid NRPS-PKS gene cluster

Heterologous expression and yield optimization feasibility

• [1] Nuzzo, G., Quaini, G., Fontana, A., et al. Jorumycidine, a hexacyclic bis-tetrahydroisoquinoline alkaloid from marine symbiosis reveals new biosynthetic logic for anticancer design. Communications Chemistry, Article number: 1157 (2026). View Source